2-Naphthyl alpha-D-glucopyranoside
Overview
Description
2-Naphthyl alpha-D-glucopyranoside is an alpha-D-glucoside that is alpha-D-glucopyranose in which the anomeric hydroxy hydrogen is replaced by a 2-naphthyl group . It has a role as a chromogenic compound . It is functionally related to a 2-naphthol .
Molecular Structure Analysis
The molecular formula of 2-Naphthyl alpha-D-glucopyranoside is C16H18O6 . The IUPAC name is (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-naphthalen-2-yloxyoxane-3,4,5-triol . The molecular weight is 306.31 g/mol .Scientific Research Applications
Substrate for α-glucosidase
“2-Naphthyl alpha-D-glucopyranoside” is a substrate for the enzyme α-glucosidase . In enzymology, a substrate is a molecule upon which an enzyme acts. In this case, α-glucosidase acts on “2-Naphthyl alpha-D-glucopyranoside” during the enzymatic reaction.
Hydrolyzation and Release of 2-naphthol
Upon hydrolyzation, “2-Naphthyl alpha-D-glucopyranoside” releases 2-naphthol . Hydrolyzation is a chemical reaction during which molecules of water are split into hydrogen cations and hydroxide anions in the process of a chemical mechanism. It is an important reaction that takes place in a variety of biological systems.
Formation of Reddish-Brown Azo-Dye
When “2-Naphthyl alpha-D-glucopyranoside” is simultaneously coupled with a suitable staining reagent, such as hexazonium p-rosaniline, the corresponding reddish-brown azo-dye is formed . This property is useful in various staining procedures in microscopy and in the textile industry.
Fluorescence Analysis
Naphthols, which are released from “2-Naphthyl alpha-D-glucopyranoside” upon hydrolyzation, can be detected by fluorescence analysis . Fluorescence analysis is a high-sensitivity, high-selectivity, non-destructive analytical technique that is used in many scientific research fields, including biochemistry, medicine, and materials science.
Use in Fast Blue BB Assay
“2-Naphthyl alpha-D-glucopyranoside” may be used as a substrate for β-glycosidases in fast blue BB assay . Fast Blue BB is a diazonium dye that is used as a histological stain, and in solution, it can be used in enzyme assays.
Use in Polyacrylamide Gel Electrophoresis (PAGE)
“2-Naphthyl alpha-D-glucopyranoside” is suitable for use with fast blue BB reagent in native polyacrylamide gel electrophoresis (PAGE) for β-glycosidases activity staining . PAGE is a technique widely used in biochemistry, forensic genetics, and molecular biology to separate biological macromolecules, usually proteins or nucleic acids, according to their electrophoretic mobility.
properties
IUPAC Name |
(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-naphthalen-2-yloxyoxane-3,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18O6/c17-8-12-13(18)14(19)15(20)16(22-12)21-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12-20H,8H2/t12-,13-,14+,15-,16+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWHKPYATGMFFPI-LJIZCISZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OC3C(C(C(C(O3)CO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C=C(C=CC2=C1)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50948165 |
Source
|
| Record name | Naphthalen-2-yl hexopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50948165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Naphthyl alpha-D-glucopyranoside | |
CAS RN |
25320-79-0 |
Source
|
| Record name | 2-Naphthalenyl α-D-glucopyranoside | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25320-79-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Naphthylglucoside | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025320790 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Naphthalen-2-yl hexopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50948165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-naphthyl α-D-glucopyranoside | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.562 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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